Cas no 452-79-9 (3-Fluoro-4-iodotoluene)
3-Fluoro-4-iodotoluene structure
Product Name:3-Fluoro-4-iodotoluene
CAS No:452-79-9
MF:C7H6FI
MW:236.025417804718
MDL:MFCD00143162
CID:37483
PubChem ID:2774524
Update Time:2025-04-18
3-Fluoro-4-iodotoluene Chemical and Physical Properties
Names and Identifiers
-
- 3-Fluoro-4-iodotoluene
- 2-fluoro-1-iodo-4-methylbenzene
- 2-fluoro-1-iodo-4-methyl-benzene
- Benzene, 2-fluoro-1-iodo-4-methyl-
- PubChem1621
- KSC493M8L
- 4-methyl-2-fluoro-1-iodobenzene
- XVHYSMVSLDIUCM-UHFFFAOYSA-N
- 6242AB
- SBB098504
- VZ26809
- RP28207
- TRA0007175
- AS02191
- SY020670
- ZB007383
- SCHEMBL242309
- MFCD00143162
- DTXSID70379073
- FT-0632148
- CS-W010323
- EN300-179223
- AKOS009157793
- J-509353
- 3-Fluoro-4-iodotoluene, 97%
- DS-12549
- 452-79-9
- A7143
- 4-Iodo-3-fluorotoluene
- 610-236-1
-
- MDL： MFCD00143162
- Inchi： 1S/C7H6FI/c1-5-2-3-7(9)6(8)4-5/h2-4H,1H3
- InChI Key： XVHYSMVSLDIUCM-UHFFFAOYSA-N
- SMILES： IC1C=CC(C)=CC=1F
Computed Properties
- Exact Mass: 235.95000
- Monoisotopic Mass: 235.95
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 94.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3
- Topological Polar Surface Area: 0
Experimental Properties
- Color/Form: Not determined
- Density: 1.803 g/mL at 25 °C(lit.)
- Boiling Point: 138-139 °C/9 mmHg(lit.)
- Flash Point: Fahrenheit: 197.6 ° f < br / > Celsius: 92 ° C < br / >
- Refractive Index: n20/D 1.5810(lit.)
- PSA: 0.00000
- LogP: 2.73870
- Solubility: Not determined
- Sensitiveness: Light Sensitive
3-Fluoro-4-iodotoluene Security Information
- Hazard Statement： Irritant
- WGK Germany：3
- Hazard Category Code： 52/53
- Safety Instruction： S23-S24/25
-
Hazardous Material Identification：
- Risk Phrases：R52/53
3-Fluoro-4-iodotoluene Customs Data
- HS CODE：2903999090
- Customs Data：
China Customs Code:
2903999090Overview:
2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
3-Fluoro-4-iodotoluene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019088558-25g |
2-Fluoro-1-iodo-4-methylbenzene |
452-79-9 | 97% | 25g |
$220.48 | 2023-09-01 | |
| Alichem | A019088558-100g |
2-Fluoro-1-iodo-4-methylbenzene |
452-79-9 | 97% | 100g |
$523.71 | 2023-09-01 | |
| Fluorochem | 013321-1g |
3-Fluoro-4-iodotoluene |
452-79-9 | 97% | 1g |
￡10.00 | 2022-02-28 | |
| Fluorochem | 013321-5g |
3-Fluoro-4-iodotoluene |
452-79-9 | 97% | 5g |
￡21.00 | 2022-02-28 | |
| Fluorochem | 013321-10g |
3-Fluoro-4-iodotoluene |
452-79-9 | 97% | 10g |
￡36.00 | 2022-02-28 | |
| Fluorochem | 013321-25g |
3-Fluoro-4-iodotoluene |
452-79-9 | 97% | 25g |
￡71.00 | 2022-02-28 | |
| Chemenu | CM253027-25g |
2-Fluoro-1-iodo-4-methylbenzene |
452-79-9 | 95+% | 25g |
$102 | 2021-06-16 | |
| Chemenu | CM253027-100g |
2-Fluoro-1-iodo-4-methylbenzene |
452-79-9 | 95+% | 100g |
$262 | 2021-06-16 | |
| Apollo Scientific | PC8202-1g |
3-Fluoro-4-iodotoluene |
452-79-9 | 1g |
￡10.00 | 2023-04-20 | ||
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R023680-1g |
3-Fluoro-4-iodotoluene |
452-79-9 | 97% | 1g |
￥54 | 2024-05-23 |
3-Fluoro-4-iodotoluene Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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